Sirtuin modulator 1

Specification

• Molecular Formula: C31H32ClN5O2S2
• Molecular Weight: 606.2

Introduction

Chemical Properties and Structure

Sirtuin modulator 1 possesses distinct chemical characteristics that define its functionality and applications in research settings. Understanding these properties is essential for researchers working with this compound.

Basic Chemical Properties

The following table summarizes the key chemical properties of Sirtuin modulator 1:

Property	Description
CAS Number	2070015-26-6
Molecular Formula	C31H32ClN5O2S2
Molecular Weight	606.2
Canonical SMILES	O=C(C1=C(CCCOC)SC(C2=CC=CC=C2)=N1)NC3=CC=CC=C3C4=NC5=C(N=CC(CN6CCCC6)=C5)S4.Cl[H]
Solubility	DMSO: ≥ 32 mg/mL (52.79 mM)

Sirtuin modulator 1 contains a complex molecular structure incorporating thiazolopyridine moieties, which contribute to its specific binding properties and biological activity. The molecular architecture features multiple aromatic rings, sulfur-containing heterocycles, and nitrogen groups that collectively enable its interaction with the SIRT1 protein.

Biological Activity and Mechanism of Action

SIRT1 as a Biological Target

SIRT1, the primary target of Sirtuin modulator 1, is the closest mammalian homolog to the yeast protein Sir2 and was the first human sirtuin identified with connections to aging processes. SIRT1 performs critical regulatory functions in multiple biological systems, including:

• Direct regulation of genome stability

• Modulation of stress response mechanisms

• Inflammatory pathway control

• Apoptosis regulation

• Central roles in glucose and lipid metabolism

SIRT1 functions primarily as a deacetylase, removing acetyl groups from proteins in an NAD+-dependent manner, thereby altering their function, stability, or localization within the cell. This activity positions SIRT1 as a key sensor of cellular metabolic status and mediator of adaptive responses to changing environmental conditions.

Pharmacological Properties

Absorption, Distribution, Metabolism, and Excretion

While comprehensive pharmacokinetic data specific to Sirtuin modulator 1 is limited in the available literature, general considerations for similar compounds can be applied. As a thiazolopyridine derivative with moderate molecular weight (606.2 Da) and specific solubility properties, it likely exhibits:

• Limited water solubility requiring formulation strategies for in vivo administration

• Potential for reasonable cell membrane permeability due to its balanced hydrophobic and hydrophilic regions

• Metabolism likely mediated by cytochrome P450 enzymes, though specific pathways remain to be characterized

Formulation Considerations

For in vivo applications, Sirtuin modulator 1 typically requires specific formulation approaches. Based on the information available, a common formulation process involves:

• Initial solubilization in DMSO to create a concentrated stock solution

• Dilution with appropriate vehicle components, potentially including PEG300, Tween 80, and water, added in a specific sequence to maintain solubility

• Ensuring complete solubilization at each step of the formulation process through physical methods such as vortexing, ultrasonication, or heating

Research Applications and Findings

Role in Sirtuin Research

Sirtuin modulator 1 serves as a valuable tool for investigating SIRT1-dependent biological processes. Its application in research settings enables:

• Probing the specific roles of SIRT1 in complex cellular processes

• Evaluation of SIRT1 as a potential therapeutic target

• Investigation of the downstream effects of SIRT1 activation

Comparison with Other SIRT1 Modulators

Sirtuin modulator 1 is part of a broader landscape of compounds that interact with SIRT1. Understanding its position relative to other known modulators provides important context: